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Compound of Interest

Compound Name: C.I. Direct Red 10

CAS No.: 2429-70-1

Cat. No.: B1197060

Get Quote

Technical Analysis of Direct Gamet B (C.I. Direct Red 10): Solubility Physicochemistry in

Aqueous vs. Ethanolic Systems

Executive Summary
Direct Gamet B (C.I.[1] Direct Red 10) is a disazo dye historically utilized in cellulosic staining

and, more recently, in amyloid fibril research and diagnostic assay development. Its utility is

governed strictly by its solubility profile, which exhibits a sharp dichotomy between aqueous

and ethanolic media.

This guide provides a definitive analysis of the physicochemical mechanisms driving Direct

Gamet B’s high solubility in water versus its limited solubility in ethanol. It includes standardized

protocols for solubility determination and solvent-mediated purification, essential for

researchers requiring high-purity standards for biological assays.

Chemical Identity & Structural Basis
To understand the solubility behavior, we must first ground the discussion in the molecule's

structure. Direct Gamet B is a sodium salt of a disazo acid.

Common Name: Direct Gamet B (Synonyms: Direct Red 10, Direct Garnet B)
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Color Index (C.I.): 22145[1]

CAS Number: 2429-70-1[1]

Chemical Class: Disazo (Benzidine-based derivative)

Molecular Formula:

(General representation for the disodium salt)

Structural Drivers of Solubility: The molecule features a hydrophobic biphenyl core flanked by

two naphthalene rings. Crucially, it contains two sulfonate groups (

). These ionic handles are the primary determinants of its solubility profile.

Solubility Profile Analysis: Water vs. Ethanol
The solubility difference is not merely an observation but a predictable consequence of

dielectric physics and solvation thermodynamics.

Aqueous Solubility: The Dominant Phase
Direct Gamet B is highly soluble in water, typically yielding a wine-red solution.[1]

Mechanism:

Ion-Dipole Interactions: Water, with a high dielectric constant (

), effectively shields the electrostatic attraction between the anionic dye backbone and the
sodium cations.

Hydration Shells: Water molecules form tight hydration shells around the sulfonate groups

(

) and the sodium ions, energetically favoring the dissolved state.

Hydrogen Bonding: The azo (

) and hydroxyl (
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) / amino (

) auxiliaries on the naphthalene rings act as hydrogen bond donors/acceptors with water.

Ethanolic Solubility: The Limiting Phase
Direct Gamet B is slightly soluble to insoluble in pure ethanol.

Mechanism:

Dielectric Mismatch: Ethanol has a much lower dielectric constant (

). It cannot effectively screen the ionic charges, causing the sodium ions to remain tightly
bound to the sulfonate groups (ion pairing).

Aggregation: In the absence of strong solvation, the hydrophobic aromatic core (pi-pi

stacking) dominates, leading to dye aggregation and precipitation.

Utility: This property is exploited in purification. Ethanol is an excellent anti-solvent to

precipitate the dye from aqueous solutions, removing water-soluble impurities that are also

ethanol-soluble (e.g., certain salts or synthesis byproducts).

Comparative Data Summary
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Property
Water (

)

Ethanol (

)

Solubility Status Soluble Slightly Soluble / Insoluble

Visual Appearance
Clear, Wine-Red to Red

Solution
Pale suspension or precipitate

Primary Interaction Ion-Dipole, H-Bonding
Weak Dipole-Dipole,

Dispersion

Dielectric Constant ~80 (High dissociation) ~24 (High ion-pairing)

Application
Stock solution preparation,

Staining

Precipitation, Washing,

Purification

Spectral Shift Stable Potential hypsochromic shift

(aggregation)

Mechanistic Visualization
The following diagram illustrates the divergent solvation pathways.
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Figure 1: Mechanistic divergence of Direct Gamet B dissolution in water versus ethanol.
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Experimental Protocols
As a Senior Application Scientist, I recommend the following protocols. These are designed to

be self-validating: if the dye does not behave as described (e.g., fails to precipitate in ethanol),

the purity of your starting material is suspect.

Protocol A: Preparation of High-Purity Aqueous Stock
Objective: To create a stable stock solution for biological assays.

Weighing: Accurately weigh 100 mg of Direct Gamet B powder.

Solubilization: Add to 10 mL of deionized (DI) water (Type I, 18.2 MΩ·cm) in a centrifuge

tube.

Vortexing: Vortex vigorously for 2 minutes. The solution should turn deep wine-red.

Clarification (Critical Step): Centrifuge at 10,000 x g for 10 minutes to remove any insoluble

particulate matter or undissolved aggregates.

Validation: Measure Absorbance at

(approx. 490-500 nm). If OD is > 1.0, dilute accordingly.

Protocol B: Ethanol-Mediated Purification (Precipitation)
Objective: To remove water-soluble organic impurities that are soluble in ethanol.

Dissolution: Dissolve crude dye in the minimum volume of warm water.

Precipitation: Slowly add 4 volumes of cold absolute ethanol (99.5%+) while stirring.

Observation: A flocculent red precipitate should form immediately as the dielectric constant

of the mixture drops.

Filtration: Filter through a 0.22 µm nylon membrane or Whatman No. 1 filter paper.

Washing: Wash the filter cake with cold ethanol. The filtrate (waste) may be slightly colored

(impurities), but the bulk dye remains on the filter.
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Drying: Dry the precipitate in a vacuum oven at 50°C.

Experimental Workflow Diagram
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Figure 2: Ethanol-mediated purification workflow exploiting solubility differences.

Safety & Handling (E-E-A-T)
Benzidine Congener Warning: Direct Red 10 is structurally derived from benzidine. While the

dye itself may have different toxicology, metabolic cleavage can release free benzidine, a
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known human carcinogen.

Handling: Always handle in a fume hood with nitrile gloves and N95/P100 respiratory

protection to prevent inhalation of dust.

Disposal: All solutions (aqueous and ethanolic) must be disposed of as hazardous chemical

waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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